N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C20H21NO3S/c1-4-24-19-11-12-20(17-8-6-5-7-16(17)19)25(22,23)21-18-10-9-14(2)13-15(18)3/h5-13,21H,4H2,1-3H3
• InChI Key: SJWDQDIIJWKQRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide, also known as DNNS, is a sulfonamide compound that has been widely used in scientific research. It has been found to have potential applications in various fields, including biochemistry, pharmacology, and biotechnology.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide has been extensively used as a fluorescent probe to study the binding of proteins and enzymes. It has been found to bind to a variety of proteins, including bovine serum albumin, human serum albumin, and lysozyme. N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide has also been used to study the binding of enzymes such as trypsin and chymotrypsin. In addition, N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide has been used as a pH-sensitive fluorescent probe to monitor the pH changes in biological systems.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide involves the formation of a non-covalent complex with the target protein or enzyme. The binding of N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide to the protein or enzyme induces a conformational change, which leads to the fluorescence emission of N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide. The fluorescence intensity of N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide is directly proportional to the concentration of the protein or enzyme.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide has been found to have no significant toxic effects on cells and tissues. It has been shown to be stable under physiological conditions and can be used to study the binding of proteins and enzymes in living cells. N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide has also been found to have no significant interference with other cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide in lab experiments include its high sensitivity, stability, and selectivity. N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide can be used to study the binding of proteins and enzymes in real-time and in living cells. However, the limitations of using N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide include its cost and the need for specialized equipment for fluorescence detection.

Future Directions

There are several future directions for the use of N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide in scientific research. One direction is the development of new fluorescent probes based on N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide for the detection of other biomolecules such as nucleic acids and carbohydrates. Another direction is the use of N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide in the development of biosensors for the detection of diseases and environmental pollutants. Additionally, the use of N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide in drug discovery and development is an area of potential future research.

Synthesis Methods

N-(2,4-dimethylphenyl)-4-ethoxynaphthalene-1-sulfonamide can be synthesized by the reaction of 2,4-dimethylbenzenamine with 4-ethoxynaphthalene-1-sulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in high yield and purity.